Cas no 2229185-20-8 (1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229185-20-8
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 6335726
• PubChem ID: 165778137
• Update Time: 2025-11-01

1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde
• EN300-1976730
• 2229185-20-8

• Inchi： 1S/C9H7Cl2NO/c10-7-3-8(11)12-4-6(7)9(5-13)1-2-9/h3-5H,1-2H2
• InChI Key： RGHXZCAXIHIYRH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1(C=O)CC1)Cl

Computed Properties

• Exact Mass: 214.9904692g/mol
• Monoisotopic Mass: 214.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde

Comprehensive Guide to 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2229185-20-8)

1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2229185-20-8) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique cyclopropane-carbaldehyde structure and dichloropyridine moiety, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for high-purity 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde due to its potential applications in developing novel crop protection agents and bioactive molecules.

The molecular structure of 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde combines a dichloropyridine ring with a cyclopropane-carbaldehyde group, making it a valuable building block for designing compounds with specific biological activities. Its CAS number 2229185-20-8 is often used in patent literature and scientific databases, reflecting its importance in intellectual property related to agrochemical innovations. Recent trends in sustainable agriculture and green chemistry have increased demand for such intermediates, as they enable the development of more efficient and environmentally friendly pesticides.

In pharmaceutical research, 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde is explored for its potential in drug discovery, particularly in the synthesis of small-molecule inhibitors targeting various enzymes. The dichloropyridine moiety is known to enhance binding affinity in many biological systems, while the cyclopropane ring contributes to metabolic stability—a key consideration in modern drug design. Laboratories seeking CAS 2229185-20-8 suppliers often prioritize compounds with >98% purity to ensure consistent results in their synthetic workflows.

The synthesis of 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the identity and purity of this compound. With growing interest in precision agriculture, researchers are investigating how derivatives of CAS 2229185-20-8 can contribute to next-generation crop protection solutions with improved selectivity and reduced environmental impact.

From a commercial perspective, 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde represents an important intermediate in the supply chain for specialty chemicals. Manufacturers offering custom synthesis of dichloropyridine derivatives frequently include this compound in their portfolios to serve the agrochemical and pharmaceutical sectors. The global market for such intermediates is expanding, driven by increasing R&D investments in crop science and medicinal chemistry, making CAS 2229185-20-8 a compound of ongoing commercial and scientific interest.

Storage and handling of 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance. Researchers searching for stable aldehyde intermediates or dichloropyridine building blocks will find this compound particularly valuable for their synthetic projects.

Future research directions for 1-(4,6-dichloropyridin-3-yl)cyclopropane-1-carbaldehyde may explore its utility in developing biodegradable agrochemicals or as a precursor for metal-organic frameworks (MOFs) with agricultural applications. The compound's structural features make it adaptable to various chemical modifications, allowing for the creation of diverse derivatives with tailored properties. As the chemical industry moves toward more sustainable practices, intermediates like CAS 2229185-20-8 will play a crucial role in developing innovative solutions for global challenges in food security and healthcare.